4-(4-Fluorophenyl)butanenitrile

• CAS RN: 412961-38-7
• Molecular Formula: C10H10FN
• Molecular Weight: 163.19 g/mol
• IUPAC Name: 4-(4-fluorophenyl)butanenitrile
• InChI: InChI=1S/C10H10FN/c11-10-6-4-9(5-7-10)3-1-2-8-12/h4-7H,1-3H2
• InChI Key: JEZGIAVMNVLFAC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCCC#N)F

Description

4-(4-Fluorophenyl)butanenitrile is a useful research compound. Its molecular formula is C10H10FN and its molecular weight is 163.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4(4-Fluorophenyl)-butyramide (Int. A4) (2.63 g) was dissolved in trifluoroacetic anhydride (10 ml) and stirred for 2 h. The solution was concentrated and then dissolved in dichloromethane and washed with 2N sodium hydroxide solution. The organics extracts were isolated, dried (MgSO4) and concentrated to yield the product (2.3 g, 100%) which contained ˜5% starting amide as an impurity. 1H-NMR (CDCl3) δ 1.96 (2H, app q), 2.31 (2H, t), 2.75 (2H, t), 6.98 (2H, m), 7.14 (2H, m). MS (APCI+)M+1=164, C10H10FN requires 163.